3-Chloro-5-(3,4-difluorophenyl)phenol
Overview
Description
“3-Chloro-5-(3,4-difluorophenyl)phenol” is a chemical compound with the molecular formula C12H7ClF2O and a molecular weight of 240.63 . It is a derivative of phenol, which is an aromatic compound .
Molecular Structure Analysis
The molecular structure of “3-Chloro-5-(3,4-difluorophenyl)phenol” consists of a phenol group attached to a benzene ring with chlorine and difluorophenyl substituents . The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.Scientific Research Applications
Pharmacological Properties
- Chlorogenic Acid (CGA) Analysis : CGA, a phenolic acid, exhibits various biological and pharmacological effects. It's known for antioxidant activity, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, and neuroprotective roles. CGA also influences lipid metabolism and glucose regulation, offering potential treatment for hepatic steatosis, cardiovascular disease, diabetes, and obesity. It's considered for use as a natural safeguard food additive (Naveed et al., 2018).
Environmental Impact
- Detection in Water and Industrial Effluents : A study outlines the determination of phenolic compounds, including chlorophenols, in water using liquid-solid extraction and liquid chromatography. This research is vital in understanding the environmental presence of these compounds and their impact (Castillo et al., 1997).
- Oxidative Transformation by Manganese Oxides : The study examines the susceptibility of antibacterial agents like triclosan and chlorophene to rapid oxidation by manganese oxides. This research is crucial for understanding the environmental transformation and degradation of these compounds (Zhang & Huang, 2003).
Chemical Analysis and Properties
- Molecular Docking and Quantum Chemical Calculations : This paper discusses the molecular structure and properties of a compound similar in structure to 3-Chloro-5-(3,4-difluorophenyl)phenol, providing insights into its chemical behavior and potential applications (Viji et al., 2020).
- Chloroform Formation : A study investigates the reaction of triclosan with free chlorine, leading to the formation of chloroform and other chlorinated organics. This is relevant for understanding the chemical reactions and potential risks associated with the use of triclosan and similar compounds (Rule et al., 2005).
Biodegradation and Toxicity
- Biodegradation and Anaerobic Toxicity : This research assesses the anaerobic biodegradability and toxicity of various substituted phenols, including chlorophenols. It provides insights into the environmental fate and impact of these compounds under methanogenic conditions (O'Connor & Young, 1989).
Safety and Hazards
The safety data sheet (SDS) for “3-Chloro-5-(3,4-difluorophenyl)phenol” includes information on hazard identification, first-aid measures, fire-fighting measures, accidental release measures, handling and storage, and exposure controls/personal protection . It’s important to handle this compound with appropriate safety measures.
properties
IUPAC Name |
3-chloro-5-(3,4-difluorophenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7ClF2O/c13-9-3-8(4-10(16)6-9)7-1-2-11(14)12(15)5-7/h1-6,16H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZHBVEZYMKHQMH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=CC(=C2)Cl)O)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7ClF2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40685931 |
Source
|
| Record name | 5-Chloro-3',4'-difluoro[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40685931 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-5-(3,4-difluorophenyl)phenol | |
CAS RN |
1261902-17-3 |
Source
|
| Record name | 5-Chloro-3',4'-difluoro[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40685931 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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